Cas no 65881-41-6 (Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate)

• Product Name: Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate
• CAS No: 65881-41-6
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD14631295
• CID: 1705257
• PubChem ID: 240796
• Update Time: 2025-11-02

Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate Chemical and Physical Properties

Names and Identifiers

• N-(prop-2'-ynyl)acetamide
• N-Prop-2-ynylacetamide
• N-(2-propynyl)acetamide
• N-(prop-2-ynyl)acetamide
• CTK8D8226
• AR-1L4906
• AC1Q1VZ0
• N-acetyl-2-propynylamine
• N-acetyl propargylamine
• N-acetyl-3-amino-1-propyne
• sodium 5,5-dimethyl-4-oxo-4,5-dihydro-1,3-oxazol-2-olate
• N-Propargylacetamide
• sodium,5,5-dimethyl-4-oxo-1,3-oxazol-2-olate
• 5,5-dimethyl-4-oxo-1,3-oxazol-2-olate
• Sodium
• 65881-41-6
• MFCD14631295
• A902497
• N-(2-Propynyl)acetamide #
• SY128252
• N-propargylethanamide
• Z220957448
• Acetamide, N-2-propynyl-
• EN300-76249
• AKOS008956181
• NSC47474
• N-acetyl-propargylamine
• NSC-47474
• n-2-propynyl-acetamide
• n-(prop-2-yn-1-yl)acetamide
• CS-0434175
• DA-03863
• Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate

• MDL： MFCD14631295
• Inchi： 1S/C5H7NO/c1-3-4-6-5(2)7/h1H,4H2,2H3,(H,6,7)
• InChI Key： GGOQYHOZFCWTNM-UHFFFAOYSA-N
• SMILES： O=C(C)NCC#C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 245.6°C at 760 mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.442
• PSA: 29.1
• LogP: 0.14660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate

Exploring the Properties and Applications of Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate (CAS No. 65881-41-6)

Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate (CAS No. 65881-41-6) is a specialized chemical compound that has garnered attention in various scientific and industrial applications. This compound, often referred to as sodium oxazolate derivative, belongs to the class of heterocyclic compounds, which are known for their versatile reactivity and utility in organic synthesis. The unique structure of this compound, featuring a five-membered oxazole ring with a sodium counterion, makes it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

One of the key features of Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate is its stability under standard conditions, which facilitates its handling and storage. The presence of the dimethyl and oxo groups in the oxazole ring enhances its reactivity, allowing it to participate in a variety of chemical transformations. Researchers have explored its use as a building block in the synthesis of more complex molecules, particularly those with potential biological activity. Its compatibility with aqueous and organic solvents further broadens its applicability in different reaction environments.

In recent years, the demand for heterocyclic compounds like Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate has surged due to their role in drug discovery and material science. The compound's ability to act as a ligand or catalyst in metal-mediated reactions has been a focal point of academic and industrial research. For instance, it has been investigated for its potential in green chemistry applications, where its mild reaction conditions and low toxicity align with the principles of sustainable development. This aligns with the growing trend of eco-friendly synthesis methods, which are highly sought after in the chemical industry.

Another area where Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate shows promise is in the field of pharmaceutical intermediates. The oxazole ring is a common motif in many bioactive molecules, and derivatives of this compound have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. As the pharmaceutical industry continues to seek novel drug candidates, compounds like this are increasingly valuable for their structural diversity and functional versatility. Additionally, its sodium salt form enhances its solubility, making it easier to incorporate into formulations.

The compound's relevance extends to the agrochemical sector, where it is explored as a precursor for crop protection agents. The oxazole ring's ability to interact with biological targets makes it a candidate for developing new pesticides or herbicides with improved efficacy and reduced environmental impact. This is particularly significant given the global push toward sustainable agriculture and the need for safer alternatives to traditional agrochemicals.

From a market perspective, Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate is part of a growing niche in fine chemicals. Suppliers and manufacturers are investing in scalable synthesis methods to meet the rising demand from research institutions and industries. The compound's CAS No. 65881-41-6 serves as a unique identifier, ensuring clarity in procurement and regulatory compliance. Its availability in high purity grades further supports its use in sensitive applications, such as analytical standards and reference materials.

In conclusion, Sodium;5,5-dimethyl-4-oxo-1,3-oxazol-2-olate (CAS No. 65881-41-6) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, reactivity, and compatibility with modern synthetic strategies make it a valuable asset in organic chemistry, pharmaceutical research, and material science. As scientific advancements continue to uncover new applications, this compound is poised to play an increasingly important role in innovation and industrial processes.